N-1,2-benzisoxazol-3-yl-3,4,5-trimethoxybenzamide

• IUPAC Name: N-(1,2-benzoxazol-3-yl)-3,4,5-trimethoxybenzamide
• InChI: InChI=1S/C17H16N2O5/c1-21-13-8-10(9-14(22-2)15(13)23-3)17(20)18-16-11-6-4-5-7-12(11)24-19-16/h4-9H,1-3H3,(H,18,19,20)
• InChI Key: NCXSYLDVOGGHFW-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1OC)OC)C(=O)NC2=NOC3=CC=CC=C32
• Molecular Formula: C17H16N2O5
• Molecular Weight: 328.32 g/mol

Description

N-1,2-benzisoxazol-3-yl-3,4,5-trimethoxybenzamide is a chemical compound that belongs to the class of benzisoxazole derivatives. It has been widely used in scientific research due to its unique chemical properties and potential applications in various fields.

Mechanism of Action

The mechanism of action of N-1,2-benzisoxazol-3-yl-3,4,5-trimethoxybenzamide is not fully understood. However, it is believed to act by inhibiting the activity of certain enzymes and signaling pathways that are involved in the regulation of cell growth, proliferation, and differentiation. It has also been shown to induce apoptosis in cancer cells.
Biochemical and Physiological Effects:
N-1,2-benzisoxazol-3-yl-3,4,5-trimethoxybenzamide has been shown to have various biochemical and physiological effects. It has been reported to inhibit the production of pro-inflammatory cytokines and chemokines, which are involved in the development of various inflammatory diseases. It has also been shown to induce cell cycle arrest and apoptosis in cancer cells, which may lead to the inhibition of tumor growth.

Advantages and Limitations for Lab Experiments

N-1,2-benzisoxazol-3-yl-3,4,5-trimethoxybenzamide has several advantages for lab experiments. It is relatively easy to synthesize and purify, and it exhibits potent biological activities at low concentrations. However, it also has some limitations, such as its poor solubility in water and limited stability in solution.

Future Directions

There are several future directions for the research on N-1,2-benzisoxazol-3-yl-3,4,5-trimethoxybenzamide. One of the major areas of research is the development of new drugs based on its chemical structure. Studies have shown that modifications of its chemical structure can lead to the development of more potent and selective drugs. Another area of research is the investigation of its potential applications in other fields, such as agriculture and environmental science.
Conclusion:
In conclusion, N-1,2-benzisoxazol-3-yl-3,4,5-trimethoxybenzamide is a chemical compound with unique chemical properties and potential applications in various fields. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research on this compound may lead to the development of new drugs and applications in other fields.

Synthesis Methods

The synthesis of N-1,2-benzisoxazol-3-yl-3,4,5-trimethoxybenzamide can be achieved through a multi-step process. One of the most commonly used methods involves the reaction of 3,4,5-trimethoxybenzoyl chloride with hydroxylamine hydrochloride in the presence of a base, followed by the reaction with 2-aminophenol in the presence of a catalyst. The final product is obtained after purification and isolation.

Scientific Research Applications

N-1,2-benzisoxazol-3-yl-3,4,5-trimethoxybenzamide has been extensively used in scientific research due to its potential applications in various fields. One of the major areas of research is the development of new drugs for the treatment of various diseases. Studies have shown that N-1,2-benzisoxazol-3-yl-3,4,5-trimethoxybenzamide exhibits potent anti-inflammatory, anti-tumor, and anti-cancer activities.